SRX3177

• Molecular Formula: C31H32N6O4S
• Molecular Weight: 584.7 g/mol
• InChI: InChI=1S/C31H32N6O4S/c1-35(2)30(39)24-15-20-17-32-31(34-29(20)37(24)22-5-3-4-6-22)33-21-9-7-19(8-10-21)23-18-42-28-25(38)16-26(41-27(23)28)36-11-13-40-14-12-36/h7-10,15-18,22H,3-6,11-14H2,1-2H3,(H,32,33,34)
• InChIKey: XJKTXWSMMWPNTP-UHFFFAOYSA-N

SRX3177 Triple CDK4/6-PI3K-BRD4 Inhibitor

SRX3177 is a rationally designed, thieno-pyranone scaffold-based small molecule that simultaneously inhibits three validated oncogenic targets: cyclin-dependent kinases 4 and 6 (CDK4/6), phosphatidylinositol-3 kinase (PI3K), and the bromodomain-containing epigenetic reader protein BRD4 [1]. Reported as the first-in-class triple-activity single-molecule inhibitor exploiting synthetic lethality relationships in cancer cells, SRX3177 exhibits nanomolar biochemical potency across all three target classes (CDK4 IC₅₀ <2.5 nM; CDK6 IC₅₀ 3.3 nM; PI3Kα IC₅₀ 79 nM; BRD4 BD1 IC₅₀ 33 nM) and demonstrates broad cytotoxic activity across NCI-60 tumor cell lines [1][2]. Its multi-target profile is protected under patent WO2020023340A1 and the compound is available from multiple reputable chemical vendors for preclinical research use only [3].

Multi-target CDK4/6-PI3K-BRD4 inhibition research tool

Synthetic lethality pathway interaction study fit

Single-compound alternative to multi-drug combination experiments

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] Pal D, McHale CC, Benrashid S, et al. The Novel Multitarget Small-Molecule Inhibitor SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma. Blood. 2021;138(Supplement 1):2262. doi:10.1182/blood-2021-154253 View Source
• [3] Durden DL, Morales GA. Multi-target inhibitors. Patent WO2020023340A1. World Intellectual Property Organization. Published January 30, 2020. View Source

Limitations of Standard CDK4/6 Inhibitors vs SRX3177

Standard single-agent CDK4/6 inhibitors (palbociclib, ribociclib, abemaciclib) are inherently cytostatic rather than cytotoxic, requiring combination with hormone therapy to achieve clinical responses and frequently leading to treatment-resistant clones [1][2]. Preclinical evidence demonstrates that prolonged G1 arrest by CDK4/6 inhibition sensitizes lymphoma cells to PI3K inhibition, while BRD4 inhibition further downregulates c-MYC and BCL2 — together establishing a synthetic lethality relationship that cannot be recapitulated by any single-target or dual-target agent [1]. SRX3177 was explicitly designed to address this gap: its orthogonal triple-inhibition mechanism simultaneously blocks cell cycle progression (CDK4/6), survival signaling (PI3K), and oncogenic transcription (BRD4) within the same cell, producing synergistic cytotoxicity that single-agent CDK4/6 inhibitors, PI3K inhibitors, or BRD4 inhibitors cannot achieve individually [1][3]. Simply combining three separate inhibitors results in additive toxicity and reduced efficacy compared to the single-molecule approach, as quantified below [3].

Single-target CDK4/6 inhibitors

Lack PI3K and BRD4 blockade; reported pathway coordination may not be recapitulated

Physical triple-drug mixture

Reported lower cancer cell potency and higher normal cell toxicity relative to single-molecule inhibitor

Dual-target agents (PI3K/BRD4 or CDK4/6/BRD4)

Missing one synthetic lethality node; cytotoxicity profile may differ significantly

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] Pal D, McHale CC, Benrashid S, et al. The Novel Multitarget Small-Molecule Inhibitor SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma. Blood. 2021;138(Supplement 1):2262. doi:10.1182/blood-2021-154253 View Source
• [3] NIH SBIR Award R41-CA232779-01. Discovery of novel CDK4/6-PI3K-BRD4 inhibitor SRX3177 for augmented anti-cancer activity. SignalRx Pharmaceuticals, Inc. 2018. View Source

SRX3177 Comparative Evidence

Cancer Cell Cytotoxicity: SRX3177 vs Palbociclib

In head-to-head cell viability assays across a panel of mantle cell lymphoma (Mino, Granta-519, Jeko-1), hepatocellular carcinoma (HepG3, Hep3B, Huh7), and neuroblastoma (CHLA-136, SMS-KNCR, CHLA-255) cell lines, SRX3177 demonstrated approximately 10–20-fold greater cytotoxic potency than the FDA-approved CDK4/6 inhibitor palbociclib [1]. The IC₅₀ values for SRX3177 were in the nanomolar range across all tested tumor types, whereas palbociclib required substantially higher concentrations to achieve comparable growth inhibition [1]. Additionally, in mantle cell lymphoma JeKo-1 cells, SRX3177 exhibited a maximal IC₅₀ of 340 nM while simultaneously inhibiting CDK4/6, PI3K, and BRD4 targets, in contrast to palbociclib which engages only CDK4/6 and is known to be primarily cytostatic [2].

Cell cytotoxicity vs palbociclib

Head-to-head

Reported ~10–20-fold lower IC₅₀

Supports cell-model cytotoxicity endpoint comparison

Panel of MCL, HCC, neuroblastoma lines; review individual model data

Evidence Dimension	Cell-based cytotoxicity (IC₅₀) across tumor cell line panels
Target Compound Data	SRX3177 IC₅₀ in Jeko-1 cells: 340 nM; nanomolar-range IC₅₀ values across MCL, HCC, and neuroblastoma panels; biochemical CDK4 IC₅₀ <2.5 nM, CDK6 IC₅₀ 3.3 nM
Comparator Or Baseline	Palbociclib (single-agent CDK4/6 inhibitor): biochemical CDK4 IC₅₀ ~11 nM, CDK6 IC₅₀ ~16 nM; ~10–20-fold less potent than SRX3177 in cell-based cytotoxicity assays across the same tumor panels
Quantified Difference	SRX3177 is ~10–20-fold more potent than palbociclib in tumor cell cytotoxicity (cell-based IC₅₀ comparison across 9 cell lines from 3 tumor types)
Conditions	Cell viability assays in MCL (Mino, Granta-519, Jeko-1), HCC (HepG3, Hep3B, Huh7), and neuroblastoma (CHLA-136, SMS-KNCR, CHLA-255) cell lines; dose-response curves generated with increasing concentrations of SRX3177 or palbociclib (Cell Discovery, Fig. 1f–h)

Why This Matters

For researchers selecting between a standard CDK4/6 inhibitor and a multi-target agent, SRX3177's 10–20-fold greater cytotoxicity at equivalent concentrations translates to stronger antitumor effect at lower doses, reducing the likelihood of selecting for resistant clones that typically emerge with single-agent cytostatic CDK4/6 inhibition.

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] Pal D, McHale CC, Benrashid S, et al. The Novel Multitarget Small-Molecule Inhibitor SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma. Blood. 2021;138(Supplement 1):2262. doi:10.1182/blood-2021-154253 View Source

Potency and Selectivity: SRX3177 vs Triple-Drug Cocktail

A critical head-to-head experiment compared SRX3177 as a single agent against an equimolar combination of three individual inhibitors — BKM120 (pan-PI3K, buparlisib), JQ1 (BRD4 inhibitor), and palbociclib (CDK4/6 inhibitor) — each with similar biochemical potency to SRX3177's respective target inhibition [1][2]. In Huh7 hepatocellular carcinoma cells, the triple-drug cocktail achieved a combined IC₅₀ of 3.4 µM, whereas SRX3177 was 5-fold more potent with an IC₅₀ of approximately 0.66 µM [1]. Conversely, when normal tonsillar epithelial cells were treated, the triple-drug combination exhibited 20-fold greater toxicity than SRX3177, indicating that SRX3177 achieves both superior cancer cell killing and substantially better sparing of normal tissue [1][2]. In vivo, mice treated with SRX3177 demonstrated tumor growth suppression without detectable toxicity, while mice receiving the equivalent three-drug combination experienced high mortality [2].

vs triple-drug cocktail

Head-to-head

5-fold lower IC₅₀ in Huh7 cells; 20-fold lower normal cell toxicity

Supports single-molecule multi-target approach over mixture

In vivo toxicity context requires review

Evidence Dimension	Cancer cell cytotoxicity (IC₅₀) and normal cell toxicity in vitro; in vivo tolerability
Target Compound Data	SRX3177 (single agent): IC₅₀ = ~0.66 µM in Huh7 cells; ~20-fold lower toxicity in normal tonsillar epithelial cells; in vivo: tumor growth suppression with no detectable toxicity or mortality
Comparator Or Baseline	Equimolar combination of BKM120 (PI3K inhibitor), JQ1 (BRD4 inhibitor), and palbociclib (CDK4/6 inhibitor): combined IC₅₀ = 3.4 µM in Huh7 cells (5-fold less potent); 20-fold greater toxicity in normal epithelial cells; in vivo: high mortality rate
Quantified Difference	5-fold greater cancer cell potency (IC₅₀ 0.66 µM vs 3.4 µM); 20-fold lower normal cell toxicity; qualitatively: efficacy without mortality vs high mortality in vivo
Conditions	Huh7 hepatocellular carcinoma cells and normal tonsillar epithelial cells; equimolar dosing; in vivo NGS mouse xenograft models (Huh7 and Jeko-1 subcutaneous tumors, 30–40 mg/kg oral gavage daily for 1 week)

Why This Matters

This evidence directly addresses the procurement question: a single vial of SRX3177 replaces the need to purchase, formulate, and dose-optimize three separate inhibitors, while simultaneously avoiding the additive toxicity that plagues multi-drug combinations — a decisive advantage in experimental reproducibility, cost, and translational relevance.

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] NIH SBIR Award R41-CA232779-01. Discovery of novel CDK4/6-PI3K-BRD4 inhibitor SRX3177 for augmented anti-cancer activity. SignalRx Pharmaceuticals, Inc. 2018. View Source

SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma

In chronic ibrutinib-resistant JeKo-1 mantle cell lymphoma cells, SRX3177 demonstrated a maximal IC₅₀ of 150 nM, compared to 64 µM for ibrutinib — representing an approximately 427-fold improvement in potency against the resistant phenotype [1]. SRX3177 was also more potent than the individual single agents palbociclib (CDK4/6), BKM120 (PI3K), and JQ1 (BRD4), as well as the dual PI3K/BRD4 inhibitor SF2523 (the scaffold precursor from which SRX3177 was derived) in parental JeKo-1 cells [1]. Furthermore, while the combination of ibrutinib and palbociclib failed to elicit a cytotoxic response in resistant primary MCL cells at 150 nM and 1000 nM, SRX3177 triggered robust cytotoxicity at concentrations as low as 500 nM [1]. Mechanistically, SRX3177 suppressed both PI3K/AKT signaling and Rb phosphorylation, blocked BRD4 chromatin binding at the MYC and BCL2 loci, and induced proteasomal degradation of c-MYC [1].

Ibrutinib-resistant MCL

Head-to-head

Reported ~427-fold lower IC₅₀ vs ibrutinib (150 nM vs 64 µM)

Supports BTK-resistant model cytotoxicity evaluation

Primary MCL cell data available for review

Evidence Dimension	Cytotoxicity (IC₅₀) in ibrutinib-resistant MCL cells
Target Compound Data	SRX3177 IC₅₀ = 150 nM in chronic ibrutinib-resistant JeKo-1 cells; cytotoxic at 500–1000 nM in ibrutinib/palbociclib-resistant primary MCL cells
Comparator Or Baseline	Ibrutinib (BTK inhibitor): IC₅₀ = 64 µM in ibrutinib-resistant JeKo-1 cells; combination of ibrutinib (150–1000 nM) + palbociclib: no cytotoxic response in resistant primary MCL cells
Quantified Difference	SRX3177 IC₅₀ is ~427-fold lower than ibrutinib (150 nM vs 64 µM) in ibrutinib-resistant JeKo-1 cells
Conditions	JeKo-1 mantle cell lymphoma cells with acquired chronic ibrutinib resistance; cell viability/cytotoxicity assays; annexin V/7AAD apoptosis staining; ChIP for BRD4 occupancy at MYC and BCL2 loci

Why This Matters

For laboratories studying ibrutinib-resistant MCL or exploring BTK-inhibitor failure mechanisms, SRX3177 provides a uniquely potent tool compound that retains nanomolar activity where frontline BTK and CDK4/6 inhibitors lose efficacy entirely — a capability no single-target or dual-target inhibitor in this class can replicate.

• [1] Pal D, McHale CC, Benrashid S, et al. The Novel Multitarget Small-Molecule Inhibitor SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma. Blood. 2021;138(Supplement 1):2262. doi:10.1182/blood-2021-154253 View Source

SRX3177 vs SF2523: Superior Cytotoxicity with CDK4/6 Inhibition

SRX3177 was derived from the dual PI3K/BRD4 inhibitor SF2523 thieno-pyranone scaffold by incorporating CDK4/6 inhibitory activity [1]. In the NCI-60 Human Tumor Cell Line Screen, SRX3177 displayed greater tumor cytotoxicity compared to both the dual BRD4/PI3K inhibitor SF2523 and the dual BRD4/CDK4/6 inhibitor SRX3177P, with activity against cells derived from all underlying tumor histologies [1]. Biochemically, SF2523 shows PI3Kα IC₅₀ of 34 nM and BRD4 BD1 IC₅₀ of 241 nM, but lacks any CDK4/6 activity [2]. In contrast, SRX3177 adds potent CDK4/6 inhibition (CDK4 IC₅₀ <2.5 nM, CDK6 IC₅₀ 3.3 nM) while maintaining comparable or improved PI3K and BRD4 potency, resulting in the orthogonal disruption of three cancer-driving pathways [1].

vs scaffold precursor SF2523

Cross-study comparable

Adds CDK4/6 to PI3K/BRD4 dual inhibition; broader NCI-60 cytotoxicity

Supports triple-target inhibition fitness over dual-target

SAR context; review selectivity data

Evidence Dimension	Target inhibition profile and NCI-60 cytotoxicity breadth
Target Compound Data	SRX3177: CDK4 IC₅₀ <2.5 nM, CDK6 IC₅₀ 3.3 nM, PI3Kα IC₅₀ 79 nM, BRD4 BD1 IC₅₀ 33 nM, BRD4 BD2 IC₅₀ 89 nM; broader NCI-60 cytotoxicity than SF2523 and SRX3177P
Comparator Or Baseline	SF2523 (dual PI3K/BRD4 inhibitor): PI3Kα IC₅₀ 34 nM, BRD4 BD1 IC₅₀ 241 nM, BRD4 BD2 IC₅₀ ~1,550 nM; no CDK4/6 activity. SRX3177P (dual BRD4/CDK4/6 inhibitor): lacks PI3K activity.
Quantified Difference	SRX3177 adds CDK4/6 inhibition (<2.5/3.3 nM) absent in SF2523; BRD4 BD1 potency improved ~7.3-fold (33 nM vs 241 nM); BRD4 BD2 improved ~17.4-fold (89 nM vs ~1,550 nM); NCI-60 cytotoxicity qualitatively superior to both dual-inhibitor comparators
Conditions	Biochemical IC₅₀ determinations via in vitro bromodomain binding and kinase activity assays; NCI-60 panel screening at the National Cancer Institute (Supplementary Fig. S3)

Why This Matters

For procurement decisions, this evidence demonstrates that SRX3177 is not merely a pan-inhibitor but a scaffold-optimized upgrade over its dual-inhibitor precursor SF2523, with the addition of CDK4/6 targeting and improved BRD4 potency — making it the compound of choice when triple-pathway inhibition is experimentally required.

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] Andrews FH, Singh AR, Joshi S, et al. Dual-activity PI3K-BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis. Proc Natl Acad Sci USA. 2017;114(7):E1072–E1080. doi:10.1073/pnas.1613091114 View Source

SRX3177 Selectivity: KINOMEscan and BROMOscan Profiling

KINOMEscan and BROMOscan profiling confirmed that SRX3177 exhibits high selectivity for its intended targets with minimal off-target binding across the kinome and BET bromodomain families [1]. TREEspot visualization of the KINOMEscan data showed target engagement restricted primarily to CDK4/6 and PI3K family members, with clean selectivity against other CDK family kinases (CDK1, CDK2, CDK7, CDK9) and the broader kinome [1]. BROMOscan analysis confirmed selective binding to BRD4 BD1 and BD2 within the BET subfamily [1]. This selectivity profile is a key differentiator from FDA-approved CDK4/6 inhibitors: abemaciclib, for example, retains significant off-target activity against CDK1 (IC₅₀ ~1,627 nM), CDK2, CDK7, and CDK9, which contributes to its distinct gastrointestinal toxicity profile [2][3]. The multi-target selectivity of SRX3177 is intentionally confined to three therapeutically synergistic targets (CDK4/6, PI3K, BRD4) rather than representing promiscuous kinase inhibition [1].

Kinome & BET selectivity

Class-level inference

Reported selective engagement of CDK4/6, PI3K, BRD4 with minimal off-targets

Supports target attribution in multi-pathway studies

Off-target review recommended per assay platform

Evidence Dimension	Kinase and bromodomain selectivity profiling
Target Compound Data	SRX3177: KINOMEscan and BROMOscan confirm selective binding to CDK4/6, PI3K family, and BRD4 BD1/BD2 with minimal off-target activity across >400 kinases and bromodomains tested
Comparator Or Baseline	Abemaciclib (CDK4/6 inhibitor): additional off-target inhibition of CDK1 (IC₅₀ ~1,627 nM), CDK2, CDK7, CDK9; Palbociclib and Ribociclib: highly selective for CDK4/6 but lack PI3K and BRD4 activity entirely
Quantified Difference	SRX3177 uniquely combines three therapeutically validated target activities (CDK4/6 + PI3K + BRD4) within a single selectivity-filtered molecule, whereas individual CDK4/6 inhibitors engage only one of these three synthetic lethality nodes; no clinically approved CDK4/6 inhibitor simultaneously inhibits PI3K or BRD4
Conditions	KINOMEscan (DiscoverX) and BROMOscan (DiscoverX) profiling platforms; TREEspot data visualization; Cell Discovery Fig. 1c, d and Supplementary Table S1

Why This Matters

This selectivity evidence matters for experimental design because it confirms that SRX3177's multi-target pharmacology results from deliberate design rather than promiscuous binding, enabling researchers to attribute biological effects to the coordinated inhibition of three specific pathways rather than to non-specific kinase inhibition.

• [1] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [2] Gelbert LM, Cai S, Lin X, et al. Preclinical characterization of the CDK4/6 inhibitor LY2835219: in-vivo cell cycle-dependent/independent anti-tumor activities alone/in combination with gemcitabine. Invest New Drugs. 2014;32(5):825-837. doi:10.1007/s10637-014-0120-7 View Source
• [3] Chen P, Lee NV, Hu W, et al. Spectrum and Degree of CDK Drug Interactions Predicts Clinical Performance. Mol Cancer Ther. 2016;15(10):2273-2281. doi:10.1158/1535-7163.MCT-16-0300 View Source

SRX3177 SARS-CoV-2 Antiviral Activity and Drug Synergy

Beyond oncology, SRX3177 has demonstrated potent antiviral activity against the SARS-CoV-2 Omicron variant with an IC₅₀ of 0.25 µM in Calu-3 lung epithelial cells, achieved without any impact on cell proliferation at or below its antiviral IC₅₀ concentration [1][2]. SRX3177 blocks the protein-protein interaction between the SARS-CoV-2 envelope (E) protein and the BRD2/4 BD1 domain, representing a host-targeted antiviral mechanism distinct from direct-acting antivirals [1][2]. When combined with the RdRp inhibitor EIDD-1931 (the active metabolite of molnupiravir), a fixed dose of 0.1 µM SRX3177 reduced the EIDD-1931 IC₅₀ from 0.73 µM to 0.00523 µM — a 140-fold potency shift — with a Loewe synergy score of 14.25 [2]. Similarly, combination with the entry inhibitor MU-UNMC-2 produced a Loewe synergy score of 17.84 [2]. This antiviral application is not shared by standard CDK4/6 inhibitors (palbociclib, ribociclib, abemaciclib), which lack BRD4-targeting activity and have not been reported to block SARS-CoV-2 E protein–BRD4 interactions [1].

SARS-CoV-2 antiviral synergy

Head-to-head

IC₅₀ 0.25 µM vs Omicron; 140-fold synergy with molnupiravir

Supports host-targeted antiviral combination screening

Combination synergy context; review in vivo models

Evidence Dimension	Antiviral IC₅₀ against SARS-CoV-2 Omicron and synergy with standard-of-care antivirals
Target Compound Data	SRX3177: IC₅₀ = 0.25 µM against SARS-CoV-2 Omicron in Calu-3 cells; SRX3177 (0.1 µM) + EIDD-1931 reduces IC₅₀ to 0.00523 µM (140-fold shift, synergy score 14.25); SRX3177 + MU-UNMC-2 synergy score 17.84
Comparator Or Baseline	EIDD-1931 alone: IC₅₀ = 0.73 µM; MU-UNMC-2 alone: IC₅₀ = 0.23 µM; palbociclib/ribociclib/abemaciclib: no reported SARS-CoV-2 E protein–BRD4 inhibition
Quantified Difference	SRX3177 single-agent IC₅₀ = 0.25 µM; combination with EIDD-1931 produces 140-fold reduction in EIDD-1931 IC₅₀ (0.73 µM → 0.00523 µM); synergy scores of 14.25–17.84 indicate strong supra-additive effects
Conditions	SARS-CoV-2 Omicron variant infection in Calu-3 human lung epithelial cells; 24 h post-infection readout; fixed-dose combination matrices analyzed by SynergyFinder v.2 using Loewe additive model

Why This Matters

For virology and antiviral drug discovery groups, SRX3177 offers a unique dual-use research tool with both anticancer and host-targeted antiviral activity — a profile absent from any marketed CDK4/6 inhibitor — and its strong synergy with molnupiravir supports its use in antiviral combination screening studies.

• [1] Pandey K, Acharya A, Mohan M, et al. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2. Antiviral Research. 2024;227:105904. doi:10.1016/j.antiviral.2024.105904 View Source
• [2] Pandey K, et al. Combinatorial effect of SRX3177/EIDD-1931 and SRX3177/MU-UNMC-2 in SARS-CoV-2 Omicron infected Calu-3 cells. Fig. 5, Antiviral Research 2024; PMC11922097. View Source

SRX3177 Research Application Scenarios

Overcoming BTK Inhibitor Resistance in Mantle Cell Lymphoma

SRX3177 is most strongly differentiated in mantle cell lymphoma models — particularly those with acquired ibrutinib or palbociclib resistance. With an IC₅₀ of 150 nM in chronic ibrutinib-resistant JeKo-1 cells (vs 64 µM for ibrutinib) and demonstrated cytotoxicity in dual ibrutinib/palbociclib-resistant primary MCL cells where the ibrutinib-palbociclib combination fails [1], SRX3177 is the procurement choice for laboratories studying resistance mechanisms and evaluating strategies to circumvent BTK-inhibitor relapse. Its ability to simultaneously suppress PI3K/AKT signaling, Rb phosphorylation, and BRD4-driven MYC/BCL2 transcription in resistant backgrounds provides a unique multi-pathway blockade that no single-agent standard-of-care inhibitor can achieve [1].

Single-Molecule Replacement of Multi-Drug Combinations in Synthetic Lethality Studies

For in vitro and in vivo studies exploring synthetic lethality between CDK4/6 inhibition and PI3K or BRD4 blockade, SRX3177 provides a validated single-compound alternative to formulating and titrating three-drug cocktails. The evidence demonstrates that SRX3177 alone is 5-fold more potent than the equimolar triple combination of BKM120 + JQ1 + palbociclib in Huh7 cancer cells (IC₅₀ 0.66 µM vs 3.4 µM), while exhibiting 20-fold lower toxicity in normal epithelial cells [2]. In xenograft models, SRX3177 achieves tumor growth suppression without the mortality observed in mice treated with the three-drug cocktail [3]. This scenario is directly relevant for research groups evaluating synthetic lethality approaches or conducting preclinical proof-of-concept studies where simplified dosing and reduced confounding toxicity are critical for interpretable results [2][3].

CDK4/6-Cyclin D-MYC-Dependent Cancer Screening and NCI-60 Profiling

SRX3177's demonstrated activity across all tumor histologies in the NCI-60 panel — with superior cytotoxicity relative to both the dual BRD4/PI3K inhibitor SF2523 and the dual BRD4/CDK4/6 inhibitor SRX3177P [2] — positions it as the compound of choice for broad-spectrum anticancer screening in cyclin D1-dependent hematologic malignancies, MYC-dependent embryonal tumors, and PI3K-dependent solid tumors. Researchers procuring compounds for multi-tumor-type panel screening will find that SRX3177's triple-target mechanism yields nanomolar-range IC₅₀ values across hepatocellular carcinoma, neuroblastoma, and mantle cell lymphoma models, outperforming single-target CDK4/6 inhibitors by 10–20-fold in cell-based cytotoxicity assays [2].

Host-Targeted Antiviral Research for SARS-CoV-2 and Emerging Coronaviruses

SRX3177 uniquely bridges oncology and virology research through its BRD4-dependent blockade of SARS-CoV-2 E protein–host protein interactions, achieving an IC₅₀ of 0.25 µM against the Omicron variant without cytotoxicity at antiviral concentrations [4]. Its strong synergy with molnupiravir (140-fold reduction in required EIDD-1931 concentration, Loewe synergy score 14.25) [4] supports applications in antiviral combination screening and host-directed therapy development. Crucially, this antiviral mechanism is absent from single-target CDK4/6 inhibitors and represents a procurement-relevant differentiation: only SRX3177 among CDK4/6-pathway inhibitors can simultaneously serve oncology and coronavirus research programs [4].

Application

Selection Property

Validation Focus

BTK inhibitor resistance model studies in MCL

Multi-target pathway blockade context

Resistance model-response endpoints

Synthetic lethality pathway interaction studies

Single-compound multi-target fitness

Cell-model cytotoxicity and toxicity review

Multi-tumor-type cytotoxicity screening

Broad NCI-60 activity profile

Panel-specific endpoint verification

Host-targeted coronavirus antiviral screening

BRD4-dependent E protein interaction inhibition

Antiviral synergy and selectivity review

• [1] Pal D, McHale CC, Benrashid S, et al. The Novel Multitarget Small-Molecule Inhibitor SRX3177 Overcomes Ibrutinib Resistance in Mantle Cell Lymphoma. Blood. 2021;138(Supplement 1):2262. doi:10.1182/blood-2021-154253 View Source
• [2] Burgoyne AM, Vann KR, Joshi S, et al. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity. Cell Discovery. 2020;6:49. doi:10.1038/s41421-020-0181-z View Source
• [3] NIH SBIR Award R41-CA232779-01. Discovery of novel CDK4/6-PI3K-BRD4 inhibitor SRX3177 for augmented anti-cancer activity. SignalRx Pharmaceuticals, Inc. 2018. View Source
• [4] Pandey K, Acharya A, Mohan M, et al. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2. Antiviral Research. 2024;227:105904. doi:10.1016/j.antiviral.2024.105904 View Source